Cas no 1782451-38-0 (1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine
• CAS No: 1782451-38-0
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 6089157
• PubChem ID: 84648342
• Update Time: 2025-06-13

1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine
• EN300-1852477
• 1782451-38-0

• Inchi： 1S/C6H10N4/c1-10-5(4-8-9-10)6(7)2-3-6/h4H,2-3,7H2,1H3
• InChI Key： PFDWXFNNNYLGAS-UHFFFAOYSA-N
• SMILES： NC1(C2=CN=NN2C)CC1

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine

Recent Advances in the Study of 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine (CAS: 1782451-38-0)

The compound 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine (CAS: 1782451-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of the 1,2,3-triazole moiety in medicinal chemistry, as it serves as a versatile pharmacophore capable of forming hydrogen bonds and participating in π-π stacking interactions. The incorporation of a cyclopropylamine group further enhances the compound's stability and bioavailability, making it an attractive scaffold for the development of novel therapeutics. Researchers have successfully synthesized 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, preliminary data suggest that it may act as a potent inhibitor of certain kinases, which are critical regulators of cell signaling. Additionally, its ability to modulate the activity of G-protein-coupled receptors (GPCRs) has sparked interest in its potential use for treating neurological disorders.

Further investigations into the pharmacokinetic properties of 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine have revealed favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and development. Ongoing research is focused on elucidating its mechanism of action and exploring its therapeutic potential in various disease models.

In conclusion, the compound 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropan-1-amine (CAS: 1782451-38-0) represents a promising candidate for drug discovery, with its unique structural features and broad biological activity. Future studies will likely focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical and clinical settings. This research briefing serves as a valuable resource for professionals in the chemical biology and medicinal chemistry fields, providing insights into the latest advancements related to this compound.